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Compound Name: 1-Cyclohexene-1-methanol

Cat. No.: B154202 Get Quote

Abstract
This technical guide provides a comprehensive overview of 1-Cyclohexene-1-methanol, a
cyclic allylic alcohol of interest to researchers and professionals in organic synthesis and drug

development. Due to a lack of specific historical records detailing its initial discovery and

synthesis, this document focuses on plausible and established synthetic routes for its

preparation. Detailed hypothetical experimental protocols, reaction mechanisms, and workflows

are presented. Furthermore, a compilation of its physicochemical properties, along with those

of its key precursors, is provided in a structured format to facilitate laboratory application.

Introduction
1-Cyclohexene-1-methanol is a valuable organic building block featuring a primary allylic

alcohol attached to a cyclohexene ring. This structure offers multiple reactive sites for further

chemical transformations, making it a useful intermediate in the synthesis of more complex

molecules. While the specific historical account of its discovery is not well-documented in

scientific literature, its synthesis can be approached through well-established and fundamental

reactions in organic chemistry.

This guide will explore two primary plausible synthetic pathways: the reduction of a carbonyl

compound, specifically 1-cyclohexene-1-carboxylic acid, and the reaction of a Grignard reagent

with formaldehyde. The methodologies for these transformations are well-understood and are

analogous to the synthesis of similar structures.
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Physicochemical Data
The following tables summarize the key physical and chemical properties of 1-Cyclohexene-1-
methanol and its logical precursors, 1-cyclohexene-1-carboxylic acid and 1-

cyclohexenecarbaldehyde. This data is essential for planning and executing synthetic

procedures and for the purification and identification of these compounds.

Table 1: Physicochemical Properties of 1-Cyclohexene-1-methanol

Property Value Reference

Molecular Formula C₇H₁₂O [1][2]

Molecular Weight 112.17 g/mol [1][2][3]

CAS Number 4845-04-9 [1][2]

Appearance Not specified

Boiling Point Not available

Density Not available

Synonyms
(Cyclohex-1-en-1-yl)methanol,

1-Hydroxymethylcyclohexene
[1][2]

Table 2: Physicochemical Properties of 1-Cyclohexene-1-carboxylic Acid

Property Value Reference

Molecular Formula C₇H₁₀O₂ [4][5]

Molecular Weight 126.15 g/mol [4][5]

CAS Number 636-82-8 [4][5]

Appearance Solid [4]

Melting Point 35-39 °C [4][6][7]

Boiling Point 133-135 °C at 14 mmHg [4]

Density 1.101 g/mL at 25 °C [4]
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Table 3: Physicochemical Properties of 1-Cyclohexenecarbaldehyde

Property Value Reference

Molecular Formula C₇H₁₀O

Molecular Weight 110.15 g/mol

CAS Number 1192-88-7

Appearance Liquid

Boiling Point 61 °C at 10 mmHg [8]

Density 0.966 g/mL at 25 °C [8]

Flash Point 65 °C [8]

Proposed Synthetic Routes and Experimental
Protocols
Two robust and plausible synthetic routes to 1-Cyclohexene-1-methanol are detailed below.

These protocols are based on well-established organic chemistry principles and procedures for

analogous transformations.

Synthesis via Reduction of 1-Cyclohexene-1-carboxylic
Acid
The reduction of a carboxylic acid to a primary alcohol is a fundamental transformation in

organic synthesis. A powerful and common reducing agent for this purpose is Lithium

Aluminum Hydride (LiAlH₄).

Materials:

1-Cyclohexene-1-carboxylic acid

Lithium Aluminum Hydride (LiAlH₄)

Anhydrous diethyl ether or tetrahydrofuran (THF)
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10% Sulfuric acid (H₂SO₄)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle,

separatory funnel, rotary evaporator.

Procedure:

A flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a

reflux condenser with a drying tube, and a dropping funnel is placed under an inert

atmosphere (nitrogen or argon).

To the flask, add a suspension of LiAlH₄ (e.g., 1.5 molar equivalents) in anhydrous diethyl

ether (50 mL).

A solution of 1-cyclohexene-1-carboxylic acid (1.0 molar equivalent) in anhydrous diethyl

ether (50 mL) is added dropwise from the dropping funnel to the stirred suspension of LiAlH₄

at 0 °C (ice bath). The rate of addition should be controlled to maintain a gentle reflux.

After the addition is complete, the reaction mixture is stirred at room temperature for 2 hours,

followed by gentle reflux for an additional 2 hours to ensure complete reaction.

The reaction is cooled to 0 °C and cautiously quenched by the sequential dropwise addition

of water (x mL, where x is the grams of LiAlH₄ used), followed by 15% sodium hydroxide

solution (x mL), and finally water again (3x mL).

The resulting white precipitate is removed by filtration, and the filter cake is washed with

diethyl ether.

The combined organic filtrates are washed with 10% sulfuric acid, water, and then brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure using a rotary evaporator to yield crude 1-Cyclohexene-1-
methanol.
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The product can be further purified by vacuum distillation.
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1. Assemble flame-dried glassware
under inert atmosphere.

2. Prepare LiAlH4 suspension in
anhydrous ether in the flask.

3. Add 1-cyclohexene-1-carboxylic acid
solution dropwise at 0 °C.

4. Stir at room temperature,
then reflux for 2 hours.

5. Cool to 0 °C and quench
sequentially with H2O and NaOH.

6. Filter to remove aluminum salts
and wash with ether.

7. Wash combined organic layers with
acid, water, and brine.

8. Dry organic layer over MgSO4
and filter.

9. Evaporate solvent under
reduced pressure.

10. Purify by vacuum distillation.
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1-Cyclohexene-1-carboxylic Acid

Deprotonation & Formation
of Lithium Carboxylate

Reacts with

LiAlH4

Coordination of AlH3 to Carbonyl

Reacts with AlH3

Hydride transfer to form
Tetrahedral Intermediate

Elimination of Aluminate
to form Aldehyde

Coordination and Hydride Transfer
to Aldehyde

Lithium Alkoxide

1-Cyclohexene-1-methanol

Protonation

Aqueous Workup (H3O+)
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Grignard Reagent Preparation

Reaction with Formaldehyde

Workup and Purification

1. Add Mg turnings to flame-dried
flask under inert atmosphere.

2. Add 1-bromocyclohexene solution
dropwise to initiate reaction.

3. Depolymerize paraformaldehyde
and bubble gas into Grignard reagent.

4. Stir reaction mixture
at room temperature.

5. Quench with saturated NH4Cl solution.

6. Separate layers and extract
aqueous phase with ether.

7. Dry combined organic layers
over MgSO4 and filter.

8. Evaporate solvent.

9. Purify by vacuum distillation.
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1-Cyclohexenylmagnesium
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Alkoxide Intermediate

1-Cyclohexene-1-methanol
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Aqueous Workup (H3O+)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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